Cas no 2227748-74-3 (1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227748-74-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5951747
• PubChem ID: 165712526
• Update Time: 2025-06-08

1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole
• EN300-1749378
• 1,5-dimethyl-3-[(2R)-oxiran-2-yl]-1H-pyrazole
• 2227748-74-3

• Inchi： 1S/C7H10N2O/c1-5-3-6(7-4-10-7)8-9(5)2/h3,7H,4H2,1-2H3/t7-/m0/s1
• InChI Key： RBNNQFQWZURGNB-ZETCQYMHSA-N
• SMILES： O1C[C@H]1C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.4Ų

Additional information on 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole

Introduction to 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227748-74-3)

1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227748-74-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its pyrazole core and the presence of a chiral epoxide group, which imparts specific stereochemical properties that are crucial for its biological activity and reactivity.

The pyrazole moiety in 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole is a five-membered heterocyclic ring containing two nitrogen atoms. Pyrazoles are well-known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The addition of methyl groups at the 1 and 5 positions enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The chiral epoxide group in 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole is particularly noteworthy. Epoxides are highly reactive intermediates that can undergo various chemical transformations, including ring-opening reactions with nucleophiles. The stereochemistry of the epoxide group can significantly affect the reactivity and selectivity of these reactions. In medicinal chemistry, chiral epoxides are often used as building blocks for the synthesis of complex molecules with specific biological activities.

Recent research has focused on the potential applications of 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole in drug discovery and development. One area of interest is its use as a precursor for the synthesis of novel antiviral agents. Studies have shown that compounds derived from this structure exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique combination of the pyrazole core and the chiral epoxide group provides a versatile platform for designing molecules with tailored antiviral properties.

In addition to antiviral applications, 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole has also been explored for its potential as an anticancer agent. Research has demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The ability to modulate these pathways makes 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole-derived compounds promising candidates for further development in oncology.

The synthesis of 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole typically involves multi-step procedures that ensure high stereoselectivity and yield. One common approach involves the reaction of a suitable pyrazole derivative with an appropriate epoxide precursor under controlled conditions. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve high enantioselectivity, which is crucial for obtaining the desired (R)-configuration at the epoxide center.

In terms of safety and handling, it is important to note that while 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole is not classified as a hazardous chemical or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

The future prospects for 1,5-dimethyl-3-(2R)-oxiran-2-yl-1H-pyrazole are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As our understanding of this compound deepens, it is likely to play an increasingly important role in various areas of medicinal chemistry and drug discovery.